Cas no 610762-67-9 (tert-butyl 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate)

• Product Name: tert-butyl 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate
• CAS No: 610762-67-9
• MF: C₂₂H₂₁BrO₅
• MW: 445.303146123886
• CID: 5555405
• Update Time: 2025-07-21

tert-butyl 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[3-(4-bromophenyl)-2-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-, 1,1-dimethylethyl ester
• tert-butyl 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate

• Inchi： 1S/C22H21BrO5/c1-13-20(14-5-7-15(23)8-6-14)21(25)17-10-9-16(11-18(17)27-13)26-12-19(24)28-22(2,3)4/h5-11H,12H2,1-4H3
• InChI Key： MKRLISVJSWIXCY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)COC1=CC=C2C(=C1)OC(C)=C(C1=CC=C(Br)C=C1)C2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on tert-butyl 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate

Professional Introduction to Tert-butyl 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate (CAS No. 610762-67-9)

Tert-butyl 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate, with the CAS number 610762-67-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of chromen derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a 4-bromophenyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacological agents.

The chromen core of Tert-butyl 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate is a heterocyclic aromatic system that has been extensively studied for its pharmacological significance. Chromenes and their derivatives exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of functional groups such as the tert-butyl group enhances the metabolic stability and lipophilicity of the molecule, which are crucial factors in drug design. Additionally, the 4-bromophenyl substituent provides a site for further chemical modifications, enabling the synthesis of more sophisticated derivatives with tailored biological activities.

In recent years, there has been a growing interest in developing novel therapeutic agents based on chromen derivatives due to their promising pharmacological profiles. One of the most notable areas of research has been in the development of anticancer drugs. Studies have shown that certain chromen derivatives can inhibit the growth of various cancer cell lines by targeting key molecular pathways involved in cell proliferation and survival. For instance, research has demonstrated that some chromene-based compounds can induce apoptosis in cancer cells by modulating the activity of transcription factors such as NF-κB and p53. The compound Tert-butyl 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate is being explored as a potential lead compound in this context, with preliminary studies suggesting its ability to inhibit cancer cell growth in vitro.

The synthesis of Tert-butyl 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of resorcinol with diethyl acetoacetate to form an intermediate chromanone derivative. This intermediate is then brominated at the 4-position using bromine or N-bromosuccinimide (NBS), yielding a 4-bromo-substituted chromanone. Subsequent functionalization with a tert-butyl group at the 7-position is achieved through esterification or other suitable coupling reactions. The final step involves introducing the phenolic ether moiety at the 3-position, which can be accomplished using various coupling reagents such as dimethyl sulfate or thionyl chloride.

The structural complexity of Tert-butyl 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate presents both challenges and opportunities for further chemical manipulation. The presence of multiple reactive sites allows for diverse derivatization strategies, enabling chemists to fine-tune the pharmacological properties of the molecule. For example, additional functional groups can be introduced at the 5-position or 8-position of the chromene ring to enhance specific biological activities. Furthermore, modifications to the ester group at the 2-position can be made to improve solubility or metabolic stability.

The pharmaceutical industry has shown significant interest in developing small molecule inhibitors based on chromene derivatives due to their potential therapeutic applications. These compounds have been investigated for their ability to modulate various biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The tert-butyl group in Tert-butyl 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate not only contributes to its structural stability but also serves as a handle for further chemical modifications that can enhance its binding affinity to target proteins or enzymes.

In conclusion, Tert-butyl 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate (CAS No. 610762-67-9) is a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features, including the presence of a tert-butyl group and a 4-bromophenyl moiety, make it a valuable building block for synthesizing more complex pharmacological agents. Ongoing research into chromene derivatives continues to uncover new therapeutic possibilities, highlighting the importance of compounds like Tert-butyl 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}acetate in advancing drug discovery efforts.